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Compound of Interest

Compound Name: 2-lodobenzamide

Cat. No.: B1293540

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is paramount for ensuring laboratory safety and environmental
protection. This guide provides detailed procedures for the safe disposal of 2-lodobenzamide,
a halogenated aromatic amide. Adherence to these protocols is critical due to the hazardous
nature of this compound.

Hazard Profile and Safety Summary

2-lodobenzamide (CAS No: 3930-83-4) is classified as a hazardous substance. Based on
available safety data, it presents the following risks:

Acute Oral Toxicity: Harmful if swallowed.[1][2][3]

Skin Irritation: Causes skin irritation.[1][2][3]

Eye Irritation: Causes serious eye irritation.[1][2][3]

Respiratory Irritation: May cause respiratory irritation.[1][2][3]

Due to these hazards, appropriate Personal Protective Equipment (PPE), including chemical
safety goggles, a lab coat, and nitrile gloves, must be worn at all times when handling 2-
lodobenzamide. Work should be conducted in a well-ventilated area, preferably within a
chemical fume hood.
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Quantitative Data for 2-lodobenzamide

Property Value Source

CAS Number 3930-83-4 [41151[6]

Molecular Formula C7H6INO [41[6]

Molecular Weight 247.04 g/mol [41[6]

Appearance White to off-white crystalline 7]
powder

Melting Point 182.0t0 186.0 °C

Flash Point 184 °C [4]

. Sparingly soluble in water (3
Solubility o/l at 25 °C) [7]

Experimental Protocol for Disposal

The following step-by-step protocol outlines the recommended procedure for the disposal of 2-
lodobenzamide. This protocol is based on general guidelines for the disposal of halogenated
organic compounds.

1. Waste ldentification and Segregation:

o Classify 2-lodobenzamide waste as "Halogenated Organic Waste."

e Crucially, do not mix 2-lodobenzamide with non-halogenated chemical waste.[8] Mixing can
complicate the disposal process and increase costs.

2. Waste Collection and Labeling:

e Use a designated, clearly labeled, and chemically resistant container for collecting 2-
lodobenzamide waste.

e The label must include the full chemical name, "2-lodobenzamide,” the CAS number (3930-
83-4), and the appropriate hazard symbols (e.g., harmful, irritant).
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. Storage:

Store the waste container in a cool, dry, and well-ventilated area, away from heat sources
and incompatible materials such as strong oxidizing agents.

The storage area should have secondary containment to prevent spills.
. Disposal Request and Procedure:

Once the waste container is full, or when disposal is required, arrange for collection by a
licensed hazardous waste disposal company.

The primary recommended disposal method is incineration. The material may be dissolved
or mixed with a combustible solvent and burned in a chemical incinerator equipped with an
afterburner and scrubber.[9]

. Spill and Emergency Procedures:
In the event of a spill, evacuate the immediate area.

If trained and equipped, contain the spill using an inert absorbent material (e.g., sand,
vermiculite).

Collect the contaminated absorbent material into a sealed, labeled container for disposal as
hazardous waste.

Do not allow the spilled material to enter drains or waterways.

Disposal Workflow Diagram
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2-lodobenzamide Disposal Workflow
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Caption: A flowchart illustrating the key stages of 2-lodobenzamide disposal.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1293540?utm_src=pdf-body-img
https://www.benchchem.com/product/b1293540?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer: The information provided is based on general safety principles for halogenated
compounds. No specific, official Safety Data Sheet (SDS) for 2-lodobenzamide could be
located. It is imperative that all researchers and scientists consult their institution's
Environmental Health and Safety (EHS) department for site-specific disposal protocols and to
ensure full compliance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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